![molecular formula C18H19N3S B1663783 4-Benzyl-1-{thieno[2,3-d]pyrimidin-4-yl}piperidine CAS No. 744270-00-6](/img/structure/B1663783.png)
4-Benzyl-1-{thieno[2,3-d]pyrimidin-4-yl}piperidine
Overview
Description
“4-Benzyl-1-{thieno[2,3-d]pyrimidin-4-yl}piperidine” is a chemical compound with the empirical formula C18H19N3S . It is a solid substance . Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of the compound isC1(N(CC2)CCC2CC3=CC=CC=C3)=C4C(SC=C4)=NC=N1
. This indicates the presence of a benzyl group attached to a piperidine ring, which is further connected to a thieno[2,3-d]pyrimidine ring . Physical And Chemical Properties Analysis
“4-Benzyl-1-{thieno[2,3-d]pyrimidin-4-yl}piperidine” is a solid substance . It has a molecular weight of 309.43 . The InChI key of the compound isAJQCKNBBHOVJGO-UHFFFAOYSA-N
.
Scientific Research Applications
Medicinal Chemistry: Antiviral Agents
This compound is a structural analog of antiviral compounds, playing a crucial role in the synthesis of condensed pyrimidines . The Dimroth rearrangement, a key reaction in synthesizing these structures, is essential for creating antiviral agents. The thieno[2,3-d]pyrimidin-4-yl moiety is particularly significant in the development of new medications targeting viral infections.
Pharmacology: PI3K Inhibition for Cancer Therapy
In pharmacology, derivatives of this compound have been evaluated as inhibitors of the PI3 kinase p110alpha . This is particularly important in cancer research, as the PI3K/Akt signaling pathway is often deregulated in tumors, making it a prime target for therapeutic intervention.
Biology: Anti-fibrosis Activity
The compound has shown promise in biological applications, particularly in anti-fibrosis activity. Some derivatives have displayed better activity than standard treatments on HSC-T6 cells, which are indicative of potential therapeutic benefits in treating fibrotic diseases .
Chemistry: Synthesis of Heterocyclic Compounds
In the field of chemistry, 4-Benzyl-1-{thieno[2,3-d]pyrimidin-4-yl}piperidine is used in the synthesis of various heterocyclic compounds. These compounds are crucial for developing new materials with potential applications in different industries .
Material Science: Development of New Materials
The compound’s derivatives are being explored for creating new materials with enhanced properties. Its structural flexibility allows for the generation of materials with specific characteristics, potentially useful in electronics, coatings, and other advanced material applications .
Environmental Science: Study of Oxidative Phosphorylation Pathway
In environmental science, the compound’s derivatives can be used as tools to probe the mycobacterial oxidative phosphorylation pathway. This is significant for understanding the environmental impact of mycobacteria and developing strategies to mitigate their effects .
Safety and Hazards
properties
IUPAC Name |
4-(4-benzylpiperidin-1-yl)thieno[2,3-d]pyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3S/c1-2-4-14(5-3-1)12-15-6-9-21(10-7-15)17-16-8-11-22-18(16)20-13-19-17/h1-5,8,11,13,15H,6-7,9-10,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQCKNBBHOVJGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C3=C4C=CSC4=NC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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